N-(2-ethyl-6-methylphenyl)-1-butanesulfonamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)butane-1-sulfonamide
• InChI: InChI=1S/C13H21NO2S/c1-4-6-10-17(15,16)14-13-11(3)8-7-9-12(13)5-2/h7-9,14H,4-6,10H2,1-3H3
• InChI Key: XWIZHZSNNYVANG-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NC1=C(C=CC=C1CC)C
• Molecular Formula: C13H21NO2S
• Molecular Weight: 255.38 g/mol

Description

N-(2-ethyl-6-methylphenyl)-1-butanesulfonamide, also known as Efaroxan, is a chemical compound that has been extensively studied for its potential therapeutic applications. Efaroxan belongs to the class of imidazoline receptor ligands, which are compounds that interact with specific receptors in the body.

Mechanism of Action

N-(2-ethyl-6-methylphenyl)-1-butanesulfonamide acts as an antagonist at the imidazoline I1 receptor and as an agonist at the imidazoline I2 receptor. The imidazoline receptors are involved in the regulation of a variety of physiological processes, including blood pressure, insulin secretion, and neurotransmitter release. By modulating the activity of these receptors, this compound is able to exert its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes. This compound has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. Additionally, this compound has been shown to have neuroprotective effects in models of ischemic stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-ethyl-6-methylphenyl)-1-butanesulfonamide is its specificity for the imidazoline receptors, which allows for targeted modulation of these receptors. Additionally, this compound has been extensively studied in animal models, which provides a wealth of data on its effects and mechanisms of action. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in certain applications.

Future Directions

There are several potential future directions for research on N-(2-ethyl-6-methylphenyl)-1-butanesulfonamide. One area of interest is the development of more potent analogs of this compound, which may have improved therapeutic efficacy. Additionally, this compound may have potential applications in the treatment of other conditions, such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the potential of this compound in these areas.

Synthesis Methods

The synthesis of N-(2-ethyl-6-methylphenyl)-1-butanesulfonamide involves the reaction of 2-ethyl-6-methylaniline with butanesulfonyl chloride in the presence of a base. The reaction proceeds via nucleophilic substitution, resulting in the formation of this compound. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-1-butanesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have a variety of effects on the body, including the regulation of blood glucose levels, the modulation of insulin secretion, and the improvement of insulin sensitivity. This compound has also been investigated for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.